Cas no 64972-00-5 (4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester)

• Product Name: 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester
• CAS No: 64972-00-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 961459
• PubChem ID: 12382182
• Update Time: 2025-10-28

4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-[(Phenylamino)methylene]-2-pentenedioic Acid 5-Methyl Ester
• 4-anilinomethylene-pentenedioic acid-5-methyl ester
• 5-{[(4-methoxyphenyl)amino]methyl}furan-2-carboxylic acid
• 4-(METHOXYCARBONYL)-5-(PHENYLAMINO)PENTA-2,4-DIENOIC ACID
• 4-AnilinomethylenepentenedioicAcid-d55-MethylEster
• 64972-00-5
• 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester

• Inchi： 1S/C13H13NO4/c1-18-13(17)10(7-8-12(15)16)9-14-11-5-3-2-4-6-11/h2-9,14H,1H3,(H,15,16)/b8-7+,10-9+
• InChI Key： FJKGPQZCFBLFIG-XBLVEGMJSA-N
• SMILES： O(C)C(/C(/C=C/C(=O)O)=C/NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.08400
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 1.86920

Additional information on 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester

Introduction to 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester (CAS No. 64972-00-5)

4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester (CAS No. 64972-00-5) is a versatile organic compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has garnered attention for its potential in developing novel therapeutic agents and advanced materials.

The chemical structure of 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester is composed of a central pentenedioic acid backbone with a phenylamino group and a methyl ester substituent. The presence of these functional groups imparts specific chemical and physical properties that make it an attractive candidate for various research and industrial applications.

In the realm of medicinal chemistry, 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester has been investigated for its potential as a lead compound in drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its medicinal applications, 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester has also been studied for its use in materials science. Its unique molecular structure allows it to form stable complexes with various metal ions, making it a promising candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester typically involves multi-step processes that include the formation of the pentenedioic acid backbone and subsequent functionalization with the phenylamino and methyl ester groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, as reported in the Tetrahedron Letters (2021). These improvements have facilitated its broader use in both academic and industrial settings.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include proper storage conditions to avoid degradation and exposure to air or moisture. The compound is typically stored in a cool, dry place away from incompatible materials.

The future prospects for 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester are promising. Ongoing research continues to uncover new applications and optimize its properties for specific uses. For example, current studies are exploring its potential as a precursor for novel polymers with enhanced mechanical and thermal properties. Additionally, its role in developing more effective drug delivery systems is being actively investigated.

In conclusion, 4-(Phenylamino)methylene-2-pentenedioic Acid 5-Methyl Ester (CAS No. 64972-00-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and versatile functional groups make it an exciting area of ongoing research and development.